Cas no 1004193-80-9 (1-(4-bromophenoxy)methyl-1H-pyrazole-3-carbohydrazide)

• Product Name: 1-(4-bromophenoxy)methyl-1H-pyrazole-3-carbohydrazide
• CAS No: 1004193-80-9
• MF: C₁₁H₁₁BrN₄O₂
• MW: 311.134640932083
• MDL: MFCD04967939
• CID: 3058413
• PubChem ID: 7017326
• Update Time: 2025-04-21

1-(4-bromophenoxy)methyl-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-((4-Bromophenoxy)methyl)-1H-pyrazole-3-carbohydrazide
• 1-(4-bromophenoxy)methyl-1H-pyrazole-3-carbohydrazide
• 1-(4-Bromo-phenoxymethyl)-1H-pyrazole-3-carboxylic acid hydrazide
• STK313091
• AKOS000306497
• 1-(4-bromo-phenoxymethyl)-1 h-pyrazole-3-carboxylic acid hydrazide
• 1-(4-BROMOPHENOXYMETHYL)PYRAZOLE-3-CARBOHYDRAZIDE
• EN300-229154
• CS-0268433
• BBL039167
• DTXSID801164403
• 1-[(4-Bromophenoxy)methyl]-1H-pyrazole-3-carboxylic acid hydrazide
• 1-[(4-bromophenoxy)methyl]pyrazole-3-carbohydrazide
• SB86403
• 1004193-80-9
• 1-[(4-bromophenoxy)methyl]-1H-pyrazole-3-carbohydrazide
• EQB19380

• MDL： MFCD04967939
• Inchi： 1S/C11H11BrN4O2/c12-8-1-3-9(4-2-8)18-7-16-6-5-10(15-16)11(17)14-13/h1-6H,7,13H2,(H,14,17)
• InChI Key： ICHVYBUJCVSRRI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCN1C=CC(C(NN)=O)=N1

Computed Properties

• Exact Mass: 310.00654Da
• Monoisotopic Mass: 310.00654Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers